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Compound of Interest

Compound Name: NS-3-008 hydrochloride

Cat. No.: B3018123 Get Quote

Essential Safety and Handling Guide for NS-3-
008 Hydrochloride
Disclaimer: No specific Safety Data Sheet (SDS) for NS-3-008 hydrochloride was identified.

The following guidance is based on general best practices for handling research chemicals with

unknown toxicological properties. Researchers must conduct a risk assessment and consult

their institution's safety office before handling this compound.

NS-3-008 hydrochloride is a small molecule inhibitor of the G0/G1 switch 2 (G0s2) protein,

intended for research use only.[1][2] Due to the lack of specific hazard information, it is crucial

to handle this compound with a high degree of caution to minimize exposure.

Physical and Chemical Properties
The following table summarizes the known properties of NS-3-008 hydrochloride.
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Property Value Source

CAS Number 1172854-54-4 [1][2]

Molecular Formula C₁₄H₂₄ClN₃ [1]

Molecular Weight 269.82 g/mol [1]

Appearance Solid powder [1]

Solubility Soluble in DMSO [1]

Storage

Short term (days to weeks): 0 -

4°C; Long term (months to

years): -20°C. Store in a dry,

dark place.

[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to prevent skin and respiratory exposure. The

following table outlines the recommended PPE for handling NS-3-008 hydrochloride powder

and solutions.
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Task Gloves Eye Protection
Body
Protection

Respiratory
Protection

Handling solid

powder

(weighing,

aliquoting)

2 pairs of

chemotherapy-

rated nitrile

gloves

Chemical safety

goggles and a

face shield

Disposable gown

with tight-fitting

cuffs

N95 respirator or

higher

Preparing

solutions

2 pairs of

chemotherapy-

rated nitrile

gloves

Chemical safety

goggles

Disposable gown

with tight-fitting

cuffs

Not generally

required if

handled in a

certified chemical

fume hood

Administering to

animals

2 pairs of

chemotherapy-

rated nitrile

gloves

Chemical safety

goggles

Disposable gown

with tight-fitting

cuffs

Not generally

required

Handling waste

2 pairs of

chemotherapy-

rated nitrile

gloves

Chemical safety

goggles

Disposable gown

with tight-fitting

cuffs

Not generally

required

Note: Always consult your institution's specific guidelines on PPE for handling research

compounds.

The following workflow illustrates the process for selecting appropriate PPE.
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Risk Assessment

PPE Selection

Procedure

Start: Handling NS-3-008 Hydrochloride

Identify Handling Task
(e.g., Weighing, Dissolving)

Assess Potential for Exposure
(Aerosol, Splash, Direct Contact)

Gloves
(Double, Nitrile)

 All Tasks

Eye Protection
(Goggles/Face Shield)

 All Tasks

Body Protection
(Lab Coat/Gown)

 All Tasks

Respiratory Protection
(Fume Hood/Respirator)

 Weighing Powder

Don Selected PPE

Proceed with Task

Doff and Dispose of PPE Properly

End

Click to download full resolution via product page

Caption: PPE Selection Workflow for NS-3-008 Hydrochloride.
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Operational Plan for Safe Handling
1. Preparation and Weighing:

Always handle the solid form of NS-3-008 hydrochloride within a certified chemical fume

hood or a powder containment hood to prevent inhalation of dust.

Use anti-static weigh paper and tools.

Ensure all necessary PPE is worn correctly before handling the compound.

2. Solution Preparation:

Prepare solutions within a chemical fume hood.

NS-3-008 hydrochloride is soluble in DMSO.[1] Add the solvent slowly to the powdered

compound to avoid splashing.

Clearly label all solutions with the compound name, concentration, solvent, date, and your

initials.

3. In Vitro and In Vivo Administration:

For in vitro experiments, add the compound solution to cell cultures within a biological safety

cabinet.

For in vivo studies, follow all institutional guidelines for animal handling and substance

administration.

Be mindful of potential exposure from animal excreta, which may contain the compound or

its metabolites.

Disposal Plan
All waste generated from handling NS-3-008 hydrochloride must be treated as hazardous

chemical waste.

Waste Streams:
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Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), weigh paper, and empty vials

should be collected in a dedicated, clearly labeled hazardous waste bag.

Liquid Waste: Unused solutions and contaminated media should be collected in a sealed,

labeled hazardous waste container. Do not pour down the drain.

Sharps Waste: Contaminated needles and syringes must be disposed of in a designated

sharps container for chemical waste.

The following diagram outlines the waste disposal process.
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Waste Generation

Segregation and Collection

Final Disposal

Start: Waste Generated

Solid Waste
(PPE, Vials)

Liquid Waste
(Solutions, Media)

Sharps Waste
(Needles, Syringes)

Hazardous Solid
Waste Bag

Hazardous Liquid
Waste Container

Hazardous Sharps
Container

Label All Containers
'Hazardous Chemical Waste'

Store in Designated
Satellite Accumulation Area

Arrange for Pickup by
Environmental Health & Safety

End: Waste Disposed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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